Clenpenterol-d5 Hydrochloride

Specification

• CAS No.: 1794793-20-6
• Molecular Formula: C13H15D5Cl2N2O.HCl
• Molecular Weight: 332.711
• IUPAC Name: 1-(4-amino-3,5-dichlorophenyl)-2-[(3,3,4,4,4-pentadeuterio-2-methylbutan-2-yl)amino]ethanol;hydrochloride
• Standard InChI: InChI=1S/C13H20Cl2N2O.ClH/c1-4-13(2,3)17-7-11(18)8-5-9(14)12(16)10(15)6-8;/h5-6,11,17-18H,4,7,16H2,1-3H3;1H/i1D3,4D2
• SMILES: CCC(C)(C)NCC(C1=CC(=C(C(=C1)Cl)N)Cl)O.Cl

Introduction

Chemical Identity and Structure

Clenpenterol-d5 hydrochloride is a deuterium-labeled analog of clenpenterol, featuring five deuterium atoms strategically positioned to provide distinct mass spectrometric properties while maintaining chemical behavior similar to the non-labeled compound.

Basic Chemical Information

The compound is characterized by the following properties:

Property	Value
CAS Number	1794793-20-6
Molecular Formula	C13H16Cl3D5N2O
Molecular Weight	332.71 g/mol
IUPAC Name	1-(4-amino-3,5-dichlorophenyl)-2-[(3,3,4,4,4-pentadeuterio-2-methylbutan-2-yl)amino]ethanol;hydrochloride
Storage Conditions	4°C
Physical Form	Solid

The molecular structure of Clenpenterol-d5 hydrochloride contains five deuterium atoms, which replace hydrogen atoms in the non-labeled compound. The presence of these stable isotopes creates a mass difference that can be leveraged in analytical applications while maintaining nearly identical chemical behavior to non-deuterated clenpenterol.

Structural Representation

The structure can be represented through various notations:

SMILES Notation: Cl.[2H]C([2H])([2H])C([2H])([2H])C(C)(C)NCC(O)c1cc(Cl)c(N)c(Cl)c1

InChI: /h5-6,11,17-18H,4,7,16H2,1-3H3, InChI=1S/C13H20Cl2N2O.ClH/c1-4-13(2,3)17-7-11(18)8-5-9(14)12(16)10(15)6-8, 1H/i1D3,4D2

The deuterium atoms are specifically located at positions 3,3,4,4,4 of the 2-methylbutan-2-yl group, providing the compound with its distinctive isotopic profile. This structural configuration maintains the pharmacological functionality of the parent compound while enabling its use as an internal standard in analytical methods.

Analytical Applications

Clenpenterol-d5 hydrochloride has established significant utility in analytical chemistry, particularly in the field of residue analysis and pharmaceutical testing.

Role as Reference Standard

As a stable isotope-labeled compound, Clenpenterol-d5 hydrochloride serves as an ideal internal standard for quantitative analysis. The compound is produced according to ISO 9001 standards, ensuring its reliability for analytical applications. Each commercial preparation typically includes a Certificate of Analysis (CoA) documenting lot-specific analytical results and expiry dates, facilitating regulatory compliance in analytical laboratories.

The primary application of this compound is in the analysis of β-agonists and antagonists, a class of compounds that includes clenbuterol and related substances. These compounds are monitored in food products, particularly those of animal origin, due to their potential misuse as growth promoters in livestock.

LC-MS/MS Detection Methods

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) represents the gold standard for detecting and quantifying Clenpenterol and similar compounds in biological matrices. Research has demonstrated effective detection parameters for Clenpenterol-d5 when used as an internal standard:

Parameter	Value
Retention Time	2.59 min
Parent Ion (m/z)	296.00
Daughter Ions (m/z)	203.10, 132.01
Collision Energy	16 V

This compound elutes at approximately 2.59 minutes under typical LC conditions used for β-agonist analysis, making it readily distinguishable but chromatographically similar to the non-labeled analyte which elutes at approximately 2.60 minutes.

Method Validation Applications

Clenpenterol-d5 hydrochloride plays a crucial role in the development and validation of analytical methods for detecting β-agonists in various matrices. Research has incorporated this compound as an internal standard in methods validated for the determination of multiple β-agonists including clenbuterol, brombuterol, mabuterol, and clenpenterol.

In a comprehensive study developing LC-MS/MS methodology for detecting veterinary drug residues, mycotoxins, and other contaminants, deuterated internal standards like Clenpenterol-d5 were essential for achieving reliable quantification across diverse analyte classes. These methods typically involve sample preparation protocols such as solid-phase extraction (SPE) followed by LC-MS/MS analysis using multiple reaction monitoring (MRM) for high specificity and sensitivity.

Physical and Chemical Properties

The specific physical and chemical properties of Clenpenterol-d5 hydrochloride influence its handling, storage, and analytical performance.

Hazard Category	Classification
Skin Irritation	Category 2
Eye Irritation	Category 2
Skin Sensitization	Category 1

These classifications correspond to the following hazard statements:

• H315: Causes skin irritation

• H317: May cause an allergic skin reaction

• H319: Causes serious eye irritation

Research Applications

Clenpenterol-d5 hydrochloride has demonstrated significant utility in various research contexts, particularly in food safety and veterinary medicine analyses.

Multi-Residue Analysis

The analytical utility of Clenpenterol-d5 hydrochloride extends to multi-residue methods where multiple classes of compounds are analyzed simultaneously. A comprehensive study demonstrated the incorporation of this compound in methods targeting 69 analytes across multiple classes including antimicrobials, anabolic hormones, lactones, β-agonists, mycotoxins, and organochlorine pesticides.

Such multi-residue approaches represent the cutting edge of analytical method development, allowing for efficient screening of samples for multiple contaminants in a single analytical run. The use of deuterated internal standards like Clenpenterol-d5 hydrochloride is essential for achieving the accuracy and precision required in these complex analytical scenarios.